Cas no 1214350-74-9 (3-(2-fluorophenyl)pyridine-4-carboxylic acid)

3-(2-Fluorophenyl)pyridine-4-carboxylic acid is a fluorinated heterocyclic compound featuring a pyridine core substituted with a 2-fluorophenyl group and a carboxylic acid functionality at the 4-position. This structure imparts unique electronic and steric properties, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. The fluorine atom enhances metabolic stability and bioavailability, while the carboxylic acid group allows for further derivatization, such as amide or ester formation. Its rigid aromatic framework contributes to precise molecular interactions in drug design. The compound is particularly useful in the development of kinase inhibitors and other bioactive molecules, offering a balance of reactivity and selectivity for targeted applications.

3-(2-fluorophenyl)pyridine-4-carboxylic acid structure

1214350-74-9 structure

Product Name:3-(2-fluorophenyl)pyridine-4-carboxylic acid

CAS No:1214350-74-9

MF:C₁₂H₈FNO₂

MW:217.195826530457

MDL:MFCD14700041

CID:2617592

PubChem ID:46313119

Update Time:2025-05-27

3-(2-fluorophenyl)pyridine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

- 3-(2-fluorophenyl)pyridine-4-carboxylic acid
- DTXSID80673413
- 1214350-74-9
- AKOS015152380
- 3-(2-FLUOROPHENYL)ISONICOTINIC ACID
- MFCD14700041
- MDL： MFCD14700041
- Inchi： 1S/C12H8FNO2/c13-11-4-2-1-3-8(11)10-7-14-6-5-9(10)12(15)16/h1-7H,(H,15,16)
- InChI Key： JYGPOUWCXOAGLH-UHFFFAOYSA-N
- SMILES： FC1C=CC=CC=1C1C=NC=CC=1C(=O)O

Computed Properties

Exact Mass: 217.05390666Da
Monoisotopic Mass: 217.05390666Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 16
Rotatable Bond Count: 2
Complexity: 259
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.1
Topological Polar Surface Area: 50.2Å²

3-(2-fluorophenyl)pyridine-4-carboxylic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A025020191-250mg	3-(2-Fluorophenyl)isonicotinic acid	1214350-74-9	97%	250mg	$686.80	2023-09-04
Alichem	A025020191-500mg	3-(2-Fluorophenyl)isonicotinic acid	1214350-74-9	97%	500mg	$1019.20	2023-09-04
Alichem	A025020191-1g	3-(2-Fluorophenyl)isonicotinic acid	1214350-74-9	97%	1g	$1831.20	2023-09-04
abcr	AB323178-5 g	3-(2-Fluorophenyl)isonicotinic acid, 95%; .	1214350-74-9	95%	5g	€1159.00	2023-06-21
abcr	AB323178-5g	3-(2-Fluorophenyl)isonicotinic acid, 95%; .	1214350-74-9	95%	5g	€1159.00	2025-04-22

3-(2-fluorophenyl)pyridine-4-carboxylic acid Related Literature

1. An artificial blood vessel implanted three-dimensional microsystem for modeling transvascular migration of tumor cells†

Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
2. An amorphous carbon nitride/NiO/CoN-based composite: a highly efficient nonprecious electrode for supercapacitors and the oxygen evolution reaction†

Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
3. Aggregation-induced emission of luminol: a novel strategy for fluorescence ratiometric detection of ALP and As(v) with high sensitivity and selectivity†

Yuan-Jun Tong,Lu-Dan Yu,Lu-Lu Wu,Shu-Ping Cao,Ru-Ping Liang,Li Zhang,Xing-Hua Xia,Jian-Ding Qiu Chem. Commun., 2018,54, 7487-7490
4. An alternative biorefinery approach to address microalgal seasonality: blending with spent coffee grounds

Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
5. An ion-gating multinanochannel system based on a copper-responsive self-cleaving DNAzyme†

Yang Chen,Di Zhou,Zheyi Meng,Jin Zhai Chem. Commun., 2016,52, 10020-10023

Additional information on 3-(2-fluorophenyl)pyridine-4-carboxylic acid

Comprehensive Overview of 3-(2-fluorophenyl)pyridine-4-carboxylic acid (CAS No. 1214350-74-9): Properties, Applications, and Industry Insights

3-(2-fluorophenyl)pyridine-4-carboxylic acid (CAS No. 1214350-74-9) is a fluorinated pyridine derivative with significant relevance in pharmaceutical and agrochemical research. This compound, characterized by its carboxylic acid functional group and 2-fluorophenyl substitution, has garnered attention for its potential as a building block in drug discovery. The presence of both fluorine and pyridine moieties enhances its metabolic stability and bioavailability, making it a valuable intermediate in medicinal chemistry.

Recent studies highlight the growing demand for fluorinated heterocycles like 3-(2-fluorophenyl)pyridine-4-carboxylic acid due to their unique electronic properties and binding affinity. Researchers are exploring its applications in designing kinase inhibitors, antimicrobial agents, and anti-inflammatory compounds. The compound’s CAS No. 1214350-74-9 is frequently searched in academic databases, reflecting its importance in target-oriented synthesis.

From an industrial perspective, 3-(2-fluorophenyl)pyridine-4-carboxylic acid aligns with the trend toward green chemistry and sustainable synthesis. Innovations in catalytic fluorination and microwave-assisted reactions have improved its production efficiency. Companies specializing in custom synthesis and contract research often list this compound in their catalogs, catering to the needs of drug development pipelines.

Environmental and regulatory considerations are also critical when handling fluorinated compounds. While 3-(2-fluorophenyl)pyridine-4-carboxylic acid is not classified as hazardous, proper waste management and solvent recovery protocols are recommended. Its low toxicity profile and biodegradability make it a preferable choice over traditional halogenated analogs.

In summary, 3-(2-fluorophenyl)pyridine-4-carboxylic acid (CAS No. 1214350-74-9) exemplifies the intersection of structural versatility and pharmaceutical potential. As the industry shifts toward precision medicine and fragment-based drug design, this compound is poised to play a pivotal role in next-generation therapeutics.